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An in-depth technical guide for researchers, scientists, and drug development professionals on
the core physicochemical properties of trifluoromethane (CHF3).

Abstract

Trifluoromethane, also known as Fluoroform or HFC-23, is a hydrofluorocarbon of significant
interest in various scientific domains, including materials science, as a refrigerant, and as a
reagent in organic synthesis. Its unique properties, stemming from the strong electronegativity
of its three fluorine atoms, warrant a detailed examination for safe and effective use in research
and development. This guide provides a comprehensive overview of the essential
physicochemical and spectroscopic properties of trifluoromethane, details common
experimental protocols for their determination, and outlines key safety and handling
procedures.

Core Physicochemical Properties

Trifluoromethane is a colorless, odorless, and non-flammable gas under standard conditions.
[1] A summary of its key quantitative properties is provided below for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1200692?utm_src=pdf-interest
https://www.benchchem.com/product/b1200692?utm_src=pdf-body
https://www.benchchem.com/product/b1200692?utm_src=pdf-body
https://www.benchchem.com/product/b1200692?utm_src=pdf-body
https://www.benchchem.com/product/b1200692?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Units
Molecular Formula CHFs

Molecular Weight 70.014 g/mol
Boiling Point -82.1 °C
Melting Point -155.2 °C
Density (Liquid, at -100 °C) 1.52 g/lcm3[2]
Vapor Pressure (at 21 °C) 4.38 (635 psi) MPa
Solubility in Water (at 25 °C) 1 g/L

pKa 25-28 -[3]

Spectroscopic Data for Structural Elucidation

Spectroscopic analysis is fundamental for the unambiguous identification and characterization
of trifluoromethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of
trifluoromethane.

e 1H NMR: The proton NMR spectrum displays a quartet centered at approximately & 6.25 ppm
(in cyclohexane), a result of coupling to the three equivalent fluorine atoms.[4]

e 19F NMR: The fluorine-19 NMR spectrum shows a doublet at approximately o -78.6 ppm
(relative to CFCIs) due to coupling with the single proton.[4]

e 13C NMR: The carbon-13 NMR spectrum exhibits a quartet around & 122.2 ppm (for the
neutral compound), arising from the one-bond coupling to the three fluorine atoms.[5]

Infrared (IR) Spectroscopy

The IR spectrum of trifluoromethane is characterized by strong absorption bands
corresponding to C-H and C-F vibrational modes. Prominent peaks are typically observed
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around 3035 cm~1! (C-H stretch) and a very strong, broad absorption in the 1100-1200 cm~1
region (C-F stretches).

Mass Spectrometry

Under electron ionization (El), the mass spectrum of trifluoromethane shows a characteristic
fragmentation pattern. The molecular ion peak (M*) is observed at m/z 70. The base peak is
typically the [CHFz]* fragment at m/z 51, resulting from the loss of a fluorine atom. Another
significant fragment is the trifluoromethyl cation [CFs]* at m/z 69.[1][2]

Experimental Protocols

The accurate determination of the physicochemical properties of a low-boiling point substance
like trifluoromethane requires specialized low-temperature techniques.

Determination of Boiling Point (Capillary Method)

The boiling point of trifluoromethane can be determined using a modified capillary method
suitable for condensed gases.

Methodology:

o Sample Condensation: A small, clean test tube is placed in a cold bath (e.g., dry ice/acetone
or liquid nitrogen) to cool it below trifluoromethane's boiling point. Gaseous
trifluoromethane is then carefully introduced into the test tube, where it will condense into a
liquid.

o Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the liquid
trifluoromethane in the test tube. This assembly is then attached to a calibrated low-
temperature thermometer.

e Heating: The cold bath is allowed to slowly warm up, or is replaced with a slightly warmer
bath, to gradually increase the temperature of the liquid.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the inverted capillary tube.
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« Boiling Point Determination: The heat source is removed, and the liquid is allowed to cool
slowly. The boiling point is the temperature at which the stream of bubbles stops and the
liquid just begins to be drawn back into the capillary tube.[6][7]

Setup

Condense CHF3 gas in a cold bath

Place inverted capillary tube in liquid CHF3

Attach assembly to a low-temperature thermometer

Begin measurement

Measurement

Slowly warm the sample

Observe a steady stream of bubbles

Cool the sample slowly

Record temperature when liquid enters capillary
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Caption: Experimental workflow for boiling point determination.

Determination of Melting Point (Capillary Method)

The melting point is determined by observing the phase transition from solid to liquid.
Methodology:

o Sample Freezing: A sample of liquid trifluoromethane is obtained by condensation as
described above. The test tube is then further cooled using a cryogen like liquid nitrogen until
the trifluoromethane solidifies.

o Apparatus Setup: A melting point apparatus with a suitable low-temperature range is used.
The solidified sample in the capillary tube is placed in the apparatus.

e Heating: The sample is warmed very slowly (e.g., 1-2 °C per minute).

o Observation: The temperature at which the first droplet of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the range. For a pure substance, this range should be narrow.

Logical Relationships in Physicochemical Analysis

The comprehensive characterization of a compound involves a logical flow of experiments,
where spectroscopic methods confirm identity and other techniques quantify physical
properties.
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o Hazards: Trifluoromethane is a non-toxic, non-flammable gas, but it is an asphyxiant at

high concentrations. Contact with the liqguefied gas can cause severe frostbite. It is also a

potent greenhouse gas.

o Personal Protective Equipment (PPE): Safety glasses, cryogen-rated gloves, and a lab coat
should be worn when handling liquid trifluoromethane. All work should be conducted in a

well-ventilated area.

o Storage: Trifluoromethane is supplied as a liquefied gas under pressure. Cylinders should

be stored upright in a cool, dry, well-ventilated area away from heat and direct sunlight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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